On the activation of PhICl2 with pyridine†
Chemical Communications Pub Date: 2021-04-15 DOI: 10.1039/D1CC01567B
Abstract
It has been previously proposed that pyridines can activate PhICl2 by displacing a chloride and forming the [PhI(Pyr)(Cl)]+ cation as a reactive intermediate. Here we show that pyridine does not displace chloride, but rather forms a weak complex with the iodine via halogen bonding along the C–I bond axis. This interaction is interrogated by NMR, structural, charge density, and theoretical investigations, which all indicate that pyridine does not activate PhICl2 as proposed.
Recommended Literature
- [1] Pentamethylcyclopentadienyl-substituted hypersilylsilylene: reversible and irreversible activation of CC double bonds and dihydrogen†
- [2] Synthesis and cathodoluminescence properties of CdSe/ZnO hierarchical nanostructures†
- [3] Mechanism analysis of improved glucose homeostasis and cholesterol metabolism in high-fat-induced obese mice treated with La-SJLH001 via transcriptomics and culturomics†
- [4] Monoclinic VO2(D) hollow nanospheres with super-long cycle life for aqueous zinc ion batteries†
- [5] Self-sorting of porous Cu4L2L′2 metal–organic cages composed of isomerisable ligands†
- [6] The first route to highly stable crystalline microporous zirconium phosphonate metal–organic frameworks†
- [7] Ultrafast non-adiabatic dynamics of excited diphenylmethyl bromide elucidated by quantum dynamics and semi-classical on-the-fly dynamics†
- [8] Front cover
- [9] Molecular insights into the electrowetting behavior of aqueous ionic liquids†
- [10] Single-molecule binding characterization of primosomal protein PriA involved in replication restart†
Journal Name：Chemical Communications
Research Products
-
CAS no.: 1093172-84-9
